Cas no 747392-34-3 (2-Bromo-5-fluorobenzylamine)

• Product Name: 2-Bromo-5-fluorobenzylamine
• CAS No: 747392-34-3
• MF: C₇H₇BrFN
• MW: 204.03958439827
• MDL: MFCD06212850
• CID: 68741
• Update Time: 2025-10-28

2-Bromo-5-fluorobenzylamine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-fluorobenzylamine
• (2-bromo-5-fluorophenyl)methanamine
• (2-Bromo-5-fluorobenzyl)amine
• 2-Bromo-5-fluoro-benzylamine
• (2-bromo-5-fluoro-phenyl)methanamine
• RARECHEM AL BW 0765
• HEVQVBQUMCXTJO-UHFFFAOYSA-N
• (2-bromo-5-fluorophenyl)methylamine
• SBB070419
• Benzenemethanamine,2-bromo-5-fluoro-
• 5-FLUORO-2-BROMOBENZYL AMINE
• TRA0029396
• Benzenemethanamine, 2-bromo-5-fluoro-
• AS00378

• MDL： MFCD06212850
• Inchi： 1S/C7H7BrFN/c8-7-2-1-6(9)3-5(7)4-10/h1-3H,4,10H2
• InChI Key： HEVQVBQUMCXTJO-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1CN)F

Computed Properties

• Exact Mass: 202.97500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Topological Polar Surface Area: 26

Experimental Properties

• Boiling Point: 235.4 ℃ at 760 mmHg
• PSA: 26.02000
• LogP: 2.74720

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds

Additional information on 2-Bromo-5-fluorobenzylamine

Recent Advances in the Application of 2-Bromo-5-fluorobenzylamine (CAS: 747392-34-3) in Chemical Biology and Pharmaceutical Research

The compound 2-Bromo-5-fluorobenzylamine (CAS: 747392-34-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This heterocyclic amine, characterized by its bromo and fluoro substituents, serves as a crucial building block in the synthesis of various bioactive molecules. Its unique structural features make it an attractive candidate for the design of novel therapeutic agents, particularly in oncology and neurology.

Recent studies have highlighted the role of 2-Bromo-5-fluorobenzylamine in the synthesis of kinase inhibitors, which are pivotal in targeted cancer therapies. Researchers have successfully incorporated this compound into the scaffold of several small-molecule inhibitors, demonstrating potent activity against tyrosine kinases such as EGFR and VEGFR. The bromo and fluoro substituents enhance the binding affinity of these inhibitors to their target proteins, thereby improving their therapeutic efficacy. Additionally, the compound's stability under physiological conditions makes it a reliable intermediate in multi-step synthetic pathways.

In the realm of neurology, 2-Bromo-5-fluorobenzylamine has been employed in the development of modulators for neurotransmitter receptors. A recent study published in the Journal of Medicinal Chemistry reported the synthesis of a series of benzylamine derivatives, including 2-Bromo-5-fluorobenzylamine, which exhibited selective agonism towards serotonin receptors. These findings open new avenues for the treatment of psychiatric disorders such as depression and anxiety, where serotonin receptor modulation plays a critical role.

Another notable application of 2-Bromo-5-fluorobenzylamine is in the field of positron emission tomography (PET) imaging. Researchers have utilized this compound as a precursor for the radiolabeling of fluorinated tracers, enabling non-invasive imaging of biological processes at the molecular level. A study conducted at the University of California demonstrated the successful incorporation of 2-Bromo-5-fluorobenzylamine into a PET tracer for imaging amyloid plaques in Alzheimer's disease, showcasing its potential in diagnostic applications.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of 2-Bromo-5-fluorobenzylamine. Recent advancements in catalytic methods, however, have addressed some of these issues. For instance, a palladium-catalyzed cross-coupling reaction has been optimized to improve the yield and purity of the compound, as reported in a recent issue of Organic Process Research & Development. These methodological improvements are expected to facilitate the broader adoption of 2-Bromo-5-fluorobenzylamine in pharmaceutical research.

In conclusion, 2-Bromo-5-fluorobenzylamine (CAS: 747392-34-3) represents a valuable tool in chemical biology and pharmaceutical research, with diverse applications ranging from drug discovery to diagnostic imaging. Ongoing research continues to uncover new uses for this compound, underscoring its importance in the development of next-generation therapeutics. Future studies should focus on further optimizing its synthetic routes and exploring its potential in emerging therapeutic areas.